6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide
Overview
Description
6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide, commonly known as MTMP, is a novel compound that has gained significant attention in scientific research due to its unique properties. MTMP is a derivative of pyridine and is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of MTMP is not fully understood. However, it is believed that MTMP acts by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer progression. MTMP has also been found to modulate the expression of various genes that are involved in cell growth and differentiation.
Biochemical and Physiological Effects
MTMP has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and suppress inflammation. MTMP has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
MTMP has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. MTMP is also soluble in a range of solvents, making it easy to work with in lab experiments. However, MTMP has certain limitations, such as its limited solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on MTMP. One area of research is the development of MTMP-based drugs for the treatment of cancer and neurodegenerative diseases. Another area of research is the investigation of the molecular mechanisms underlying the anti-inflammatory and anti-tumor properties of MTMP. Additionally, further studies are needed to determine the optimal dosage and administration of MTMP for therapeutic use.
Synthesis Methods
MTMP is synthesized through a multi-step process that involves the reaction of 2,4,6-trimethylpyridine with chloroacetyl chloride to form 6-chloro-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide. This intermediate compound is then reacted with methylamine to form MTMP.
Scientific Research Applications
MTMP has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. MTMP has also been found to be effective in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-10-7-11(2)15(12(3)8-10)18-16(19)14-6-5-13(4)17-9-14/h5-9H,1-4H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBAQFVXDWUCJRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(C=C1)C(=O)NC2=C(C=C(C=C2C)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-methyl-N-(2,4,6-trimethylphenyl)pyridine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
